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Compound of Interest

Compound Name: 2-Isopropylanisole

CAS No.: 2944-47-0

Cat. No.: B1582576

Get Quote

Topic: 2-Isopropylanisole: A Technical Monograph on Synthesis, Metabolic Stability, and Bio-

Analytical Utility Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Isopropylanisole (CAS: 2944-47-0), also known as o-isopropylanisole or 1-isopropyl-2-

methoxybenzene, is a sterically congested aromatic ether of significant interest in organic

synthesis and bio-analytical chemistry.[1] Unlike its para-isomer, which is widely utilized in the

flavor industry, the ortho-isomer serves as a specialized scaffold. Its steric bulk—conferred by

the proximal isopropyl group—modulates its reactivity and metabolic profile, making it a critical

model substrate for studying steric hindrance in Cytochrome P450-mediated O-demethylation.

Furthermore, its structural homology to the ADDA moiety of microcystins has established it as a

premier template for Molecularly Imprinted Polymers (MIPs) in environmental toxicology.

Chemical Identity & Physicochemical Profile
2-Isopropylanisole presents as a colorless to pale yellow liquid with a characteristic ether-like

odor. Its lipophilicity (LogP ~3.4) suggests high membrane permeability, a relevant factor for its

use in intracellular metabolic assays.
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Property Value Notes

CAS Number 2944-47-0
Distinct from p-isomer (4132-

48-3)

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

Boiling Point 198–200 °C @ 760 mmHg

Density 0.936 g/mL @ 25 °C

Refractive Index 1.508

LogP (Predicted) 3.4 High lipophilicity

Solubility
Immiscible in water; soluble in

EtOH, Et₂O, CHCl₃

Key Spectral Feature MS Base Peak: m/z 135
Loss of methyl radical from

isopropyl group

Synthetic Pathways & Production
The synthesis of 2-isopropylanisole is a two-stage process requiring precise regiocontrol

during the initial alkylation to favor the ortho product over the thermodynamically stable para

isomer.

Workflow Description
Precursor Synthesis (Ortho-Alkylation): Phenol is alkylated with propylene using an

aluminum phenoxide catalyst. This catalyst system coordinates with the phenolic oxygen,

directing the incoming electrophile to the ortho position via a six-membered transition state.

Etherification (Williamson Synthesis): The resulting 2-isopropylphenol is methylated. Due to

the steric bulk of the adjacent isopropyl group, strong bases and active methylating agents

(e.g., dimethyl sulfate or methyl iodide) are required to drive the reaction to completion.

Visualization: Synthetic Route

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1582576/docs?utm_src=pdf-body#what-is-2-isopropylanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenol

2-Isopropylphenol
(Intermediate)

Alkylation
(High Temp/Press)

Propylene

Al(OPh)3 Catalyst
(Ortho-Directing)

Catalysis

2-Isopropylanisole

Etherification

Me2SO4 / NaOH
(Methylation)

Click to download full resolution via product page

Figure 1: Two-step synthesis emphasizing the ortho-selective alkylation followed by

methylation.

Experimental Protocol: Methylation Step
Standard Operating Procedure for Research Scale (10 mmol)

Reagents: 2-Isopropylphenol (1.36 g, 10 mmol), Potassium Carbonate (2.76 g, 20 mmol),

Methyl Iodide (1.42 g, 10 mmol), Acetone (30 mL).

Procedure:

Dissolve 2-isopropylphenol in dry acetone under N₂ atmosphere.

Add anhydrous K₂CO₃. Stir for 15 min to generate the phenoxide anion.

Add Methyl Iodide dropwise. Caution: MeI is a suspected carcinogen.

Reflux at 60 °C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 9:1).

Workup: Filter off inorganic salts. Concentrate filtrate. Redissolve in Et₂O, wash with 1M

NaOH (to remove unreacted phenol) and brine.

Purification: Distillation or Flash Chromatography (Silica, 100% Hexanes).

Metabolic Stability & Pharmacokinetics
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For drug development professionals, 2-isopropylanisole serves as a textbook example of

steric hindrance in metabolism.

Mechanistic Insight
Anisole derivatives typically undergo rapid O-demethylation by CYP2D6 or CYP2E1. However,

in 2-isopropylanisole, the bulky isopropyl group at the ortho position creates a "steric shield"

around the methoxy group.

Primary Effect: Inhibition of O-demethylation. The heme iron of the CYP enzyme cannot

easily access the methoxy carbon-hydrogen bonds.

Metabolic Shunting: Metabolism is diverted towards the isopropyl group (benzylic

hydroxylation) or the aromatic ring (ring hydroxylation), similar to the metabolic fate observed

in isopropyl-substituted heterocycles.

Visualization: Predicted Metabolic Map
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Figure 2: Metabolic diversion map. Note the suppression of O-demethylation (red) in favor of

side-chain oxidation (green).

Research Application: Molecular Imprinting (MIPs)
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A critical application of 2-isopropylanisole in bio-analytical research is its use as a template

mimic for cyanobacterial toxins.

The Problem: Microcystins are hepatotoxins with a conserved ADDA moiety (3-amino-9-

methoxy-2,6,8-trimethyl-10-phenyldeca-4,6-dienoic acid).

The Solution: The 2-isopropylanisole structure (specifically the methoxy-phenyl core with

alkyl substitution) mimics the steric and electronic signature of the ADDA residue.

Protocol Utility: Researchers synthesize MIPs using 2-isopropylanisole as the "dummy

template." The resulting polymer cavities bind Microcystin-LR with high affinity, allowing for

the creation of robust, stable sensors for water safety testing without handling the lethal toxin

itself during polymer fabrication.

Safety & Toxicology (GHS)
Signal Word: Warning

Hazard Statements:

H227: Combustible liquid.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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